Cas no 860-22-0 (Indigo carmine)

Indigo carmine Properties

Names and Identifiers

• Sodium 3,3'-dioxo-[2,2'-biindolinylidene]-5,5'-disulfonate
• 5,5-Indigodisulfonic acid, disodium salt
• Acid Blue 74
• C.I. 73015
• disodium 5,5-(2-(1,3-dihydro-3-oxo-2H-indazol-2-ylidene)-1,2-dihydro-3H-indol-3-one)disulphonate
• disodium 5,5-indigodisulphonate
• E 132
• Indigo-5,5-disulphonic acid disodium salt
• Food Blue No. 2
• 5,5’-Indigodisulfonic Acid Disodium Salt
• FD & C Blue 2
• Indigo Carmine
• INDIGO CARMINE, C.I. 73015
• IndigoCarmine,highpuritybiologicalstain,foranalysis100GR
• IndigoCarmine,highpuritybiologicalstain,foranalysis25GR
• IndigoCarmine,highpuritybiologicalstain,foranalysis500GR
• 1311blue
• acidbluew
• Biological stain
• CarMine blue
• FD and C blue 2
• Greell S
• indigo carmin
• Indigo carMine sodiuM salt
• Indigo CarMine, for analysis, high purity biological stain
• Indigo soluble
• Indigotindisulfonate SodiuM
• Indigotine
• indigotini
• l-blau2
• murabba
• SodiuM indigotin disulfonate
• Soluble indigo blue
• trans-indigo carmine
• Food Blue 1
• 5,5'-Indigodisulfonic acid disodium salt
• Disodium 5,5'-(2-(1,3-dihydro-3-oxo-2H-indazol-2-ylidene)-1,2-dihydro-3H-indol-3-one)disulphonate
• indigocarmine
• Indigocarmin
• C.I. ACID BLUE 74
• FD&C Blue No. 2
• Amacid Brilliant Blue
• C.I. Food Blue 1
• C.I. Natural Blue 2
• Sodium indigotindisulfonate
• Sachsischblau
• FD and C Blue No. 2
• Indigotine Lake
• Indocarmine F
• Indigo Extract
• Soluble Indigo
• Intense Blue
• Indigotine I
• Indigotine B
• Disodium 5,5'-disulfoindigo
• Indigotine N
• Indigotine IA
• I
• C.I.Acid Blue 74
• 1H-Indole-5-sulfonic acid, 2-(1,3-dihydro-3-oxo-5-sulfo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-, disodium salt (9CI)
• [Δ2,2′-Biindoline]-5,5′-disulfonic acid, 3,3′-dioxo-, disodium salt (8CI)
• C.I. Acid Blue 74 (6CI)
• 12070 Blue
• 1311 Blue
• 5,5′-Indigodisulfonic acid disodium salt
• A.F. Blue No. 2
• Acid Blue W
• Acid Leather Blue IC
• Airedale Blue IN
• Aniline Carmine Powder
• Ariavit Indigo Carmine
• Atul Indigo Carmine
• Basovit Blue 665E
• Blue 2
• Blue No. 2
• Bucacid Indigotine B
• C.I. 75781
• Canacert Indigo Carmine
• Carmine indigo
• Cilefa Blue R
• Cogilor Blue 511.11
• Disodium 2,2′-biindolylidene-3,3′-dione-5,5′-disulfonate
• Disodium 5,5′-indigodisulfonate
• Disodium 5,5′-indigotin disulfonate
• Dolkwal Indigo Carmine
• Edicol Supra Blue X
• Eurocert Indigo Carmine 311811
• FD & C Blue No 2-307045
• FD&C Blue No. 2-37006
• Food Blue 2
• Food Blue No. 1
• Grape Blue A
• HD Indigo Carmine
• HD Indigo Carmine Supra
• Hexacert Blue No. 2
• Hexacol Indigo Carmine Supra
• +Expand

• MDL： MFCD00005723
• InChIKey： NFMMZNOIXGEKFQ-UHFFFAOYSA-N
• Inchi： 1S/C16H10N2O8S2.Na/c19-15-9-5-7(27(21,22)23)1-3-11(9)17-13(15)14-16(20)10-6-8(28(24,25)26)2-4-12(10)18-14;/h1-6,17-18H,(H,21,22,23)(H,24,25,26);
• SMILES： [Na].O=C1C(=C2C(=O)C3C(=CC=C(S(O)(=O)=O)C=3)N2)NC2C1=CC(S(O)(=O)=O)=CC=2
• BRN： 4103904

Computed Properties

• Exact Mass: 465.95200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 1
• Monoisotopic Mass: 465.952
• Heavy Atom Count: 30
• Complexity: 877
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Tautomer Count: 11
• Surface Charge: 0
• Topological Polar Surface Area: 197

Experimental Properties

• LogP: 3.06060
• PSA: 189.36000
• Merck: 4944
• Refractive Index: n20/D 1.335
• Water Partition Coefficient: 1 g/100 mL (25 ºC)
• Boiling Point: No data available
• Melting Point: >300°C
• Solubility: 1g/l
• Color/Form: Blue powder, odourless
• PH: 7 (10g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Soluble in water 1 g/100 ml (25 º C), soluble in glycerol, propylene glycol, slightly soluble in ethanol, insoluble in oil.
• Sensitiveness: Light Sensitive
• Color index: 73015
• λmax: 608nm
• PH: 11.5(blue)-14.0(yellow)
• Density: 1.01 g/mL at 20 °C

Indigo carmine Security Information

• Symbol: GHS07
• RTECS：DU3000000
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Prompt：warning
• Storage Condition：Sealed storage.
• Risk Phrases： 22
• Signal Word：Warning
• TSCA：Yes

Indigo carmine Customs Data

• HS CODE：32041200
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments